Cas no 39978-44-4 (2-Thiophenecarboxylicacid, 5-nitro-, hydrazide)

• Product Name: 2-Thiophenecarboxylicacid, 5-nitro-, hydrazide
• CAS No: 39978-44-4
• MF: C₅H₅N₃O₃S
• MW: 187.176499128342
• CID: 316711
• PubChem ID: 5748629
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 5-nitro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 5-nitro-, hydrazide
• 5-nitrothiophene-2-carbohydrazide
• 5-Nitro-2-thenoylhydrazide
• EINECS 254-729-6
• NS00057820
• DTXSID40960472
• 39978-44-4
• SCHEMBL6261682
• AKOS008969104

• Inchi： 1S/C5H5N3O3S/c6-7-5(9)3-1-2-4(12-3)8(10)11/h1-2H,6H2,(H,7,9)
• InChI Key： HYYOPSIKJXWRID-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(NN)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.00516220g/mol
• Monoisotopic Mass: 187.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 129Ų